Cas no 365542-64-9 (2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester
• CAS No: 365542-64-9
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• MDL: MFCD12546790
• CID: 4713573
• Update Time: 2025-05-23

2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester

• MDL： MFCD12546790
• Inchi： 1S/C19H17N3O3/c1-24-16-10-6-7-14(18(16)19(23)25-2)11-12-17-21-20-13-22(17)15-8-4-3-5-9-15/h3-13H,1-2H3
• InChI Key： JBGQGUUMJYSWFJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC2=NN=CN2C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 335.127
• Monoisotopic Mass: 335.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2

Experimental Properties

• Density: 1.191
• Boiling Point: 557.186°C at 760 mmHg
• Flash Point: 290.776°C
• Refractive Index: 1.596

Additional information on 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester

Comprehensive Overview of 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester (CAS No. 365542-64-9)

The compound 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester (CAS No. 365542-64-9) is a chemically synthesized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a triazole ring and a vinylbenzoate moiety, makes it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a fluorescent probe or a pharmacophore in drug discovery, aligning with the growing demand for novel bioimaging agents and small-molecule therapeutics.

In recent years, the scientific community has focused on heterocyclic compounds like 1,2,4-triazoles due to their broad biological activities, including antimicrobial and anti-inflammatory properties. The 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester stands out for its structural tunability, which allows for modifications to enhance its photophysical properties or binding affinity. This adaptability is crucial for addressing current challenges in targeted drug delivery and molecular sensing, topics frequently searched in academic and industrial databases.

The compound's CAS No. 365542-64-9 is often referenced in patents and research papers exploring organic electronics and optoelectronic materials. Its conjugated system, comprising a phenyltriazole and a methoxybenzoate group, suggests potential utility in OLEDs (Organic Light-Emitting Diodes) or solar cell technologies. These applications resonate with the global push for sustainable energy solutions, a hot topic in both scientific and public forums.

From a synthetic perspective, 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester is typically prepared via Pd-catalyzed cross-coupling or Wittig olefination reactions. These methods are widely discussed in organic synthesis communities, reflecting the demand for efficient and scalable protocols. The compound's methyl ester group also offers a handle for further derivatization, making it a valuable building block in combinatorial chemistry.

In the context of drug discovery, the triazole core of this compound is noteworthy due to its ability to form hydrogen bonds and π-π interactions with biological targets. This feature aligns with the rising interest in fragment-based drug design, a strategy often queried in AI-driven drug development platforms. Additionally, its vinyl linkage may contribute to photoswitching behavior, a property explored in photopharmacology—a trending niche in precision medicine.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 365542-64-9. Researchers are increasingly investigating biodegradable alternatives to traditional materials, and this compound's potential low toxicity profile could position it as a candidate for eco-friendly applications. Such discussions are prominent in SEO-optimized content, as sustainability remains a top priority for industries worldwide.

In summary, 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental technology. Its CAS No. 365542-64-9 serves as a key identifier for researchers seeking to exploit its structural features for innovative solutions. As the scientific landscape evolves, this molecule is poised to play a pivotal role in addressing contemporary challenges, from personalized medicine to renewable energy.